Cas no 1806471-56-6 (4-Bromo-3-(2-oxopropyl)benzaldehyde)

• Product Name: 4-Bromo-3-(2-oxopropyl)benzaldehyde
• CAS No: 1806471-56-6
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 4970912
• Update Time: 2025-06-08

4-Bromo-3-(2-oxopropyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(2-oxopropyl)benzaldehyde

• Inchi： 1S/C10H9BrO2/c1-7(13)4-9-5-8(6-12)2-3-10(9)11/h2-3,5-6H,4H2,1H3
• InChI Key： QQVOEVKPMDWHCD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=O)C=C1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1

Additional information on 4-Bromo-3-(2-oxopropyl)benzaldehyde

Chemical Profile of 4-Bromo-3-(2-oxopropyl)benzaldehyde (CAS No. 1806471-56-6)

4-Bromo-3-(2-oxopropyl)benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 1806471-56-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This aromatic aldehyde derivative features a bromine substituent at the fourth position and an acetoxypropyl group at the third position, making it a versatile intermediate for synthesizing various bioactive molecules.

The structural configuration of 4-Bromo-3-(2-oxopropyl)benzaldehyde positions it as a valuable building block in the synthesis of complex heterocyclic compounds. Its aldehyde functionality allows for further derivatization via condensation reactions, while the presence of the bromine atom facilitates nucleophilic aromatic substitution (SNAr) reactions, enabling the introduction of diverse substituents. These chemical properties make it particularly useful in the development of novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer.

In recent years, there has been a surge in research focused on exploiting aromatic aldehydes as pharmacophores due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The incorporation of a bromine atom at the para position enhances the electrophilicity of the benzene ring, thereby increasing its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing biaryl structures, which are prevalent in many FDA-approved drugs.

One of the most compelling applications of 4-Bromo-3-(2-oxopropyl)benzaldehyde is in the synthesis of small-molecule inhibitors for kinases and other enzyme targets. Kinase inhibitors have emerged as a cornerstone in oncology therapy due to their ability to modulate signaling pathways implicated in tumor growth and progression. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against tyrosine kinases, which are overexpressed in certain cancer types. The propyl group attached to the carbonyl carbon introduces steric hindrance, allowing for fine-tuning of binding affinity to protein targets.

Moreover, the acetoxypropyl moiety provides a handle for further functionalization, enabling the synthesis of prodrugs or conjugates that enhance bioavailability or target specificity. This flexibility has been leveraged in designing molecules that exhibit improved pharmacokinetic profiles compared to their parent structures. Such advancements are critical in translating laboratory discoveries into viable clinical candidates.

The bromine substituent also plays a crucial role in modulating metabolic stability and pharmacokinetic properties. In drug development, minimizing metabolic degradation is essential for ensuring therapeutic efficacy. The presence of bromine can influence cytochrome P450-mediated oxidation pathways, potentially leading to more stable compounds with extended half-lives. This aspect has been explored in several preclinical studies aiming to optimize drug candidates for chronic conditions.

Recent publications highlight the utility of 4-Bromo-3-(2-oxopropyl)benzaldehyde in developing antiviral agents. The structural motif is reminiscent of natural products known to possess immunomodulatory properties. Researchers have synthesized analogs derived from this compound that demonstrate inhibitory effects against viral proteases and polymerases. The ability to modify both aromatic and aliphatic portions of the molecule allows for rapid screening of novel antiviral scaffolds, which is particularly relevant given emerging infectious diseases.

From a synthetic chemistry perspective, 4-Bromo-3-(2-oxopropyl)benzaldehyde serves as a gateway to more complex scaffolds through palladium-catalyzed cross-coupling reactions. For example, Sonogashira coupling can introduce alkynyl groups, which are useful for further elaboration into macrocycles or polycycles via cyclization reactions. Similarly, Stille couplings with organostannanes allow for diversification at different positions on the benzene ring without disrupting existing functional groups.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies often rely on such intermediates to streamline synthetic routes for high-value APIs (Active Pharmaceutical Ingredients). The efficiency of multi-step syntheses can be significantly improved by utilizing readily available starting materials like 4-Bromo-3-(2-oxopropyl)benzaldehyde, reducing both time-to-market and production costs.

In conclusion, 4-Bromo-3-(2-oxopropyl)benzaldehyde (CAS No. 1806471-56-6) represents a structurally intriguing compound with broad utility across multiple domains of medicinal chemistry. Its unique combination of reactive sites—aldehyde functionality, bromine atom, and acetoxypropyl group—makes it an indispensable tool for drug discovery initiatives aimed at addressing unmet medical needs. As synthetic methodologies continue to evolve, compounds like this will undoubtedly play an increasingly pivotal role in shaping next-generation therapeutics.